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Compound of Interest

Compound Name: Atana

Cat. No.: B153167

For Researchers, Scientists, and Drug Development Professionals

The Attana Cell 250 is a third-generation analytical instrument that provides real-time, label-free
analysis of molecular interactions. This system is built upon Quartz Crystal Microbalance
(QCM) technology, enabling the detailed characterization of interactions between proteins,
antibodies, viruses, and cells.[1] Its ability to perform cell-based assays under conditions that
mimic the physiological environment makes it a valuable tool in drug discovery and
development, offering insights into the kinetics and affinity of biomolecular interactions.[2][3]

Core Technology: Quartz Crystal Microbalance

(QCM)

The fundamental principle of the Attana Cell 250 lies in its use of a quartz crystal microbalance.
This technology utilizes a thin quartz crystal that oscillates at a specific resonance frequency.[4]
When molecules bind to the sensor surface, the total mass on the crystal increases, leading to
a decrease in the resonance frequency. This change in frequency is directly proportional to the
added mass, allowing for the real-time monitoring of binding and dissociation events without
the need for fluorescent or radioactive labels.[4]

The Attana system's continuous-flow design ensures a constant supply of sample over the
sensor surface, which is crucial for accurate kinetic measurements.[5] This approach allows for
the determination of key kinetic parameters such as the association rate constant (ka), the
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dissociation rate constant (ke), and the equilibrium dissociation constant (Ke), which is a
measure of binding affinity.

Attana Cell 250 System Specifications

The Attana Cell 250 introduces significant enhancements over its predecessor, the Attana Cell
200. A key feature is the fully integrated PRIMARIZ robotic autosampler, which provides a
threefold increase in sample capacity and enables unattended operation.[6][7] This automation,
combined with quicker and easier calibration and faster, quieter operation, improves overall
user experience and throughput.[6]

Feature Specification

Label-free Quartz Crystal Microbalance (QCM)

Technology 5]

Sample Handling Fully integrated robotic autosampler[6][7]

) 3 times the capacity of the Attana Cell 200
Sample Capacity

system][6]
Operation Faster and quieter than previous models[6]
Calibration Quicker and easier calibration process[6]

Cell-based, biochemical, crude and sera-based
Assay Types
assays[6]

Key Applications in Drug Development

The Attana Cell 250 system is a versatile platform with a wide range of applications in the life
sciences, particularly in the field of drug development. Its ability to work with various sample
types, from purified proteins to whole cells, allows for a comprehensive analysis of drug
candidates.
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Application

Description

Kinetic and Affinity Characterization

Determination of binding and dissociation rates
(ka, ke) and affinity (Ke) of drug candidates to
their targets.[3]

Antibody-Cell Interactions

Characterizing the binding of therapeutic
antibodies to cell surface receptors in a

physiologically relevant context.[3]

Virus-Cell Binding Assays

Studying the interaction between viruses and
host cells, crucial for the development of
antiviral therapies and vaccines. The Cell 250 is
a key component of Attana's Virus Analytics
(AVA) platform.[6]

GPCR Signaling Analysis

Investigating ligand binding to G-protein coupled
receptors (GPCRs) on the cell surface, a major

class of drug targets.[4]

Crude Sample Analysis

The system's robustness allows for the analysis
of complex samples like cell lysates and serum,
reducing the need for extensive sample

purification.[8]

Experimental Workflows and Protocols

The following sections provide an overview of the general workflows for key experiments

performed on the Attana Cell 250 system.

Experimental Workflow: General Principles

A typical experiment on the Attana Cell 250 involves the immobilization of a ligand (e.g., cells,

proteins) onto the sensor chip surface, followed by the injection of an analyte (e.g., drug

candidate, antibody) in a continuous flow. The change in resonance frequency is monitored in

real-time to generate a sensorgram, which plots the response (frequency change) over time.
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Caption: General experimental workflow for the Attana Cell 250 system.
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Protocol: Cell Immobilization on Attana Biosensor Chips

A key advantage of the Attana system is its ability to perform assays with living cells. The
following is a generalized protocol for immobilizing adherent cells onto an Attana sensor chip.

e Sensor Chip Preparation:

o Select a sensor chip with a surface chemistry appropriate for cell attachment (e.g., LNB
Carboxyl surface for amine coupling of adhesion-promoting molecules).

o Activate the sensor surface according to the manufacturer's instructions, typically involving
treatment with EDC/NHS for carboxyl surfaces.

o Coat the activated surface with an adhesion-promoting protein such as fibronectin or
collagen by injecting the protein solution over the chip.

o Deactivate any remaining active groups on the surface.
e Cell Seeding:

Prepare a single-cell suspension of the desired cell line at an appropriate concentration.

[¢]

Introduce the cell suspension into the flow cell and allow the cells to sediment and adhere

[¢]

to the functionalized sensor surface.

Monitor cell attachment and spreading using a microscope.

o

[e]

Once a suitable cell monolayer is formed, the chip is ready for interaction analysis.

Protocol: Antibody-Cell Interaction Analysis

This protocol outlines the steps for analyzing the binding of a monoclonal antibody (mAD) to its
target receptor on immobilized cells.

e System Priming: Prime the Attana Cell 250 system with the appropriate running buffer (e.qg.,
cell culture medium without serum) to ensure a stable baseline.
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e Cell Immobilization: Immobilize the target cells on the sensor chip as described in the
previous protocol.

» Baseline Establishment: Flow the running buffer over the immobilized cells until a stable
baseline is achieved.

e Association Phase: Inject a series of concentrations of the mAb over the cell surface. The
binding of the mADb to its receptor will cause a decrease in the resonance frequency.

 Dissociation Phase: After the injection of the mAb, switch back to the running buffer flow. The
dissociation of the mAb from the cells will be observed as an increase in the resonance
frequency.

o Regeneration (Optional): If the interaction is of high affinity, a regeneration step using a low
pH buffer or a high salt concentration may be necessary to remove all bound mAb before the
next injection.

o Data Analysis: The resulting sensorgrams are analyzed using the Attana evaluation software.
By fitting the data to a suitable binding model (e.g., 1:1 Langmuir binding), the association
rate (ka), dissociation rate (ke), and affinity (Ke) can be determined.

Analysis of Cell Signaling Pathways

The Attana Cell 250 system can be utilized to study the initial binding events of signaling
pathways, such as those mediated by G-protein coupled receptors (GPCRs) and Epidermal
Growth Factor Receptor (EGFR).

GPCR Signaling Pathway

GPCRs are a large family of transmembrane receptors that play a crucial role in cellular
signaling.[9] The binding of a ligand to a GPCR initiates a conformational change in the
receptor, leading to the activation of intracellular G-proteins and downstream signaling
cascades.[10] The Attana Cell 250 can directly measure the binding of ligands (agonists or
antagonists) to GPCRs expressed on the surface of immobilized cells.
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Caption: GPCR signaling pathway initiation measured by the Attana system.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon binding
to its ligand (e.g., EGF), dimerizes and becomes autophosphorylated, initiating multiple
downstream signaling pathways that regulate cell proliferation, survival, and differentiation.[11]
[12] The Attana Cell 250 can be used to characterize the binding kinetics of EGF or therapeutic
antibodies to EGFR expressed on cancer cell lines.
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Caption: EGFR signaling initiation measured by the Attana system.

Conclusion

The Attana Cell 250 system, with its foundation in label-free QCM technology and its advanced
automation features, offers a powerful platform for the detailed investigation of biomolecular
interactions in a biologically relevant context. For researchers and scientists in drug
development, it provides crucial data on the kinetics and affinity of drug candidates, enabling
more informed decisions in the preclinical phase. The ability to perform real-time analysis on
living cells bridges the gap between traditional biochemical assays and in vivo studies,
ultimately contributing to a more efficient and successful drug discovery pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b153167?utm_src=pdf-custom-synthesis
https://hvdlifesciences.com/attana.html
https://www.attana.com/attana-life-science/
https://www.mynewsdesk.com/us/attana/pressreleases/biosensor-attana-cell-200-label-free-real-time-kinetics-on-cells-399533
https://www.mynewsdesk.com/us/attana/pressreleases/biosensor-attana-cell-200-label-free-real-time-kinetics-on-cells-399533
https://www.americanlaboratory.com/914-Application-Notes/18993-Cell-Based-Biosensors-A-Quartz-Crystal-Microbalance-Approach-to-Membrane-Protein-Interaction-Studies/
https://www.attana.com/technology/
https://mb.cision.com/Main/16535/3140121/1268452.pdf
https://www.moduvision.com/knowledge-inspiration/attana-cell-250-launch
https://www.mynewsdesk.com/se/attana-ab/pressreleases/attana-launches-new-biosensor-surface-361592
https://bio.libretexts.org/Bookshelves/Biochemistry/Book%3A_Biochemistry_Free_and_Easy_(Ahern_and_Rajagopal)/08%3A_Signaling/8.04%3A_G-protein_Coupled_Receptors_(GPCRs)
https://www.researchgate.net/figure/Schematic-diagram-of-GPCRs-signaling-steps-A-G-protein-dependent-signaling-Following_fig1_351267180
https://www.researchgate.net/figure/Simplified-EGFR-signaling-pathway-Ligands-are-EGF-TGF-b-ER-and-AR-The-two-main_fig1_49711601
https://www.creative-diagnostics.com/egf-egfr-signaling-pathway.htm
https://www.benchchem.com/product/b153167#introduction-to-the-attana-cell-250-system
https://www.benchchem.com/product/b153167#introduction-to-the-attana-cell-250-system
https://www.benchchem.com/product/b153167#introduction-to-the-attana-cell-250-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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